Ethyl 2-phenyl-4-(2,2,2-trifluoroethyl)-4,5-dihydrooxazole-4-carboxylate

• IUPAC Name: ethyl 2-phenyl-4-(2,2,2-trifluoroethyl)-5H-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C14H14F3NO3/c1-2-20-12(19)13(8-14(15,16)17)9-21-11(18-13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: DXPZJELCVSOLSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(COC(=N1)C2=CC=CC=C2)CC(F)(F)F
• Molecular Formula: C14H14F3NO3
• Molecular Weight: 301.26 g/mol

Description

Ethyl 2-phenyl-4-(2,2,2-trifluoroethyl)-4,5-dihydrooxazole-4-carboxylate, also known as EF24, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EF24 belongs to the class of chalcone analogs and is structurally similar to curcumin, a natural compound found in turmeric.

Scientific Research Applications

Synthesis of Bridged 3-Benzazepine Derivatives

Ethyl 3,4-dimethoxyphenyl(phenyl)acetate, a related compound, was utilized in the synthesis of bridged 3-benzazepine derivatives. These compounds are conformationally restricted dopamine analogues, showing the potential of ethyl 2-phenyl-4-(2,2,2-trifluoroethyl)-4,5-dihydrooxazole-4-carboxylate in the synthesis of complex nitrogen compounds (Gentles et al., 1991).

Amino-acid Conjugates

A derivative of the compound, 2-phenyl-4-ethoxymethylene-5(4H)-oxazolone, was used to create amino-acid conjugates. This study highlights the compound's potential in the synthesis of specialized amino-acid conjugates for research purposes (Benoiton et al., 2009).

Synthesis of 2-aminoethyl-5-carbethoxythiazoles

Utilizing ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate, a precursor to ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate, demonstrates the role of related compounds in synthesizing analogs via Michael-like addition. This indicates potential uses in developing new chemical entities (Boy & Guernon, 2005).

Further Studies with Ethyl 5‐Amino‐3‐phenyl‐lH‐pyrazole‐4‐carboxylate

Research on ethyl 3-amino-5-phenylpyrazole-4-carboxylate, a compound structurally related to this compound, involved its conversion into various derivatives. This study emphasizes the compound's versatility in synthesizing diverse chemical structures (Ghozlan et al., 2014).

Synthesis of Mercapto- and Aminopyrimidine Derivatives

Ethyl 4-chloro-2-phenylpyrimidine-4-carboxylate was used to synthesize various derivatives, showcasing the compound's application in creating potential antimicrobial agents. This suggests the utility of this compound in medicinal chemistry research (El-kerdawy et al., 1990).

Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto-esters

Research involving ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate and related compounds highlights their role in synthesizing new compounds with potential enzymatic activity. This further underscores the significance of this compound in enzymology (Abd & Awas, 2008).